(Z)-4-(5-(benzo[d][1,3]dioxol-5-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)-N-(4-hydroxyphenyl)butanamide

• IUPAC Name: 4-[(5Z)-5-(1,3-benzodioxol-5-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(4-hydroxyphenyl)butanamide
• InChI: InChI=1S/C21H18N2O5S2/c24-15-6-4-14(5-7-15)22-19(25)2-1-9-23-20(26)18(30-21(23)29)11-13-3-8-16-17(10-13)28-12-27-16/h3-8,10-11,24H,1-2,9,12H2,(H,22,25)/b18-11-
• InChI Key: AJUGLKRKTBNRDT-WQRHYEAKSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=C3C(=O)N(C(=S)S3)CCCC(=O)NC4=CC=C(C=C4)O
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C\3/C(=O)N(C(=S)S3)CCCC(=O)NC4=CC=C(C=C4)O
• Molecular Formula: C21H18N2O5S2
• Molecular Weight: 442.5 g/mol

Description

(Z)-4-(5-(benzo[d][1,3]dioxol-5-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)-N-(4-hydroxyphenyl)butanamide is a useful research compound. Its molecular formula is C21H18N2O5S2 and its molecular weight is 442.5. The purity is usually 95%.
BenchChem offers high-quality (Z)-4-(5-(benzo[d][1,3]dioxol-5-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)-N-(4-hydroxyphenyl)butanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-4-(5-(benzo[d][1,3]dioxol-5-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)-N-(4-hydroxyphenyl)butanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Characterization

• Reactions with Nitrile Oxides : Thiazolidinone derivatives undergo reactions with nitrile oxides to form a variety of compounds, showcasing their reactivity and potential for creating diverse chemical entities with possible applications in material science and as intermediates in organic synthesis (Kandeel & Youssef, 2001).

Biological Applications

• Matrix Metalloproteinase (MMP) Inhibitors : Thiazolidinone derivatives have been evaluated for their effectiveness in inhibiting MMPs, which are involved in tissue damage and inflammatory processes. This suggests their potential utility in developing treatments for conditions associated with excessive MMP activity (Incerti et al., 2018).

• Antimicrobial and Anticancer Activities : Some thiazolidinone derivatives have shown promising antimicrobial and anticancer activities, indicating their potential as leads for the development of new therapeutic agents (Spoorthy et al., 2021).

Photophysical and Material Science Applications

• Luminescent Properties for White Light Emission : Benzothiazole derivatives exhibit luminescent properties that have been harnessed for white light emission, highlighting their potential application in optoelectronic devices and lighting technology (Lu et al., 2017).

Drug Discovery and Development

• Dipeptidyl Peptidase IV (DPP-IV) Inhibitors : Research into thiazolidinone derivatives has explored their potential as DPP-IV inhibitors, which are relevant for the treatment of type 2 diabetes. This underscores the compound's utility in medicinal chemistry and drug development (Nitta et al., 2008).

Supramolecular Chemistry

• Supramolecular Structures and Hydrogen Bonding : Studies on thiazolidinones have also delved into their ability to form supramolecular structures through hydrogen bonding, which is crucial for designing novel materials with specific properties (Delgado et al., 2005).